Cas no 2877763-74-9 (6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine)

• Product Name: 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine
• CAS No: 2877763-74-9
• MF: C₁₂H₁₅F₂N₅
• MW: 267.277808427811
• CID: 5309518
• PubChem ID: 165432184
• Update Time: 2025-06-18

6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• F6796-1656
• AKOS040876822
• 2877763-74-9
• 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine

• Inchi： 1S/C12H15F2N5/c1-2-18-8-17-9-10(18)15-7-16-11(9)19-5-3-12(13,14)4-6-19/h7-8H,2-6H2,1H3
• InChI Key： BJVGBLWMDYIRDX-UHFFFAOYSA-N
• SMILES： FC1(CCN(C2=C3C(=NC=N2)N(C=N3)CC)CC1)F

Computed Properties

• Exact Mass: 267.12955182g/mol
• Monoisotopic Mass: 267.12955182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.8Ų

Additional information on 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine

Introduction to 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine (CAS No. 2877763-74-9)

6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine, identified by the CAS number 2877763-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine class of heterocyclic aromatic organic compounds, which are widely recognized for their biological significance and pharmacological potential. The structural features of this molecule, particularly the presence of a 4,4-difluoropiperidin-1-yl substituent and an ethyl group at the 9-position of the purine ring, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine have been extensively studied in recent years due to its promising applications in drug development. The difluoropiperidine moiety is a key structural element that enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the ethyl group at the 9-position of the purine ring influences the electronic properties of the molecule, thereby affecting its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine. These studies have revealed that the compound exhibits strong binding interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies suggest that this molecule may interact with kinases and other enzymes implicated in cancer metabolism, offering a potential therapeutic avenue for oncological applications.

In vitro experiments have demonstrated that 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine possesses notable bioactivity in several cellular assays. Notably, it has shown inhibitory effects on specific kinases that are overexpressed in tumor cells, leading to reduced proliferation and enhanced apoptosis. These findings align with the growing interest in developing small-molecule inhibitors as targeted therapies for cancer. Furthermore, the compound has been observed to exhibit low toxicity profiles in preliminary toxicity assays, suggesting its potential for safe clinical translation.

The role of fluorinated piperidine derivatives in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into heterocyclic structures often enhances pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine, the dual fluorination at the piperidine ring likely contributes to its robust chemical profile, making it a valuable scaffold for further derivatization and optimization.

Current research is also exploring the potential applications of 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine in treating inflammatory diseases and neurodegenerative disorders. Preliminary data indicate that this compound may modulate inflammatory pathways by interacting with specific transcription factors and cytokines. Additionally, its ability to cross the blood-brain barrier suggests potential therapeutic benefits in neurological conditions where drug delivery remains a significant challenge.

The development of novel synthetic methodologies for 6-(4,4-difluoropiperidin-1-yl)-9-ethyl-9H-purine is another area of active investigation. Efficient synthetic routes not only facilitate large-scale production but also enable rapid screening of analogs with improved pharmacological properties. Recent reports highlight innovative catalytic strategies that have streamlined the synthesis of this compound while maintaining high yields and purity standards.

The future prospects for 6-(4,4-difluoropiperidin-1-yll)-9ethyl-Hpurine (CAS No: 287776375) are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this field. As our understanding of biological pathways continues to evolve, compounds like 6-(4,4-difluoropiperidin-l-yll)-ethyI-Hpurine (CAS No: 287776375) will play an increasingly important role in addressing complex diseases through targeted molecular intervention.